Technical Profile: 2-[2-Fluoro-5-(trifluoromethyl)phenyl]pyrrolidine
Technical Profile: 2-[2-Fluoro-5-(trifluoromethyl)phenyl]pyrrolidine
The following technical guide details the chemical structure, synthesis, and medicinal chemistry applications of 2-[2-Fluoro-5-(trifluoromethyl)phenyl]pyrrolidine .
[1][2]
Executive Summary & Chemical Identity
2-[2-Fluoro-5-(trifluoromethyl)phenyl]pyrrolidine is a specialized fluorinated heterocyclic building block used in the synthesis of bioactive pharmaceutical ingredients (APIs).[1][2] Structurally, it is a chiral pyrrolidine scaffold substituted at the C2 position with a phenyl ring bearing a fluorine atom at the ortho position and a trifluoromethyl group at the meta position relative to the pyrrolidine attachment.
This compound acts as a bioisostere and structural analog to the key intermediate used in the manufacturing of Larotrectinib (Vitrakvi) , a first-in-class TRK inhibitor.[1][2] In medicinal chemistry, the substitution of a fluorine atom (as seen in Larotrectinib's intermediate) with a trifluoromethyl group is a strategic modification to modulate lipophilicity (LogP), metabolic stability, and potency.
Physicochemical Identifiers
| Property | Data |
| IUPAC Name | 2-[2-Fluoro-5-(trifluoromethyl)phenyl]pyrrolidine |
| Molecular Formula | C₁₁H₁₁F₄N |
| Molecular Weight | 233.21 g/mol |
| CAS Number | Not widely indexed; Analogous to 1218935-60-4 (Difluoro variant) |
| Chirality | Exists as (R)- and (S)-enantiomers; (R)-isomer is typically the pharmacophore of interest for TRK inhibitors.[1][2][3][4][5][6] |
| LogP (Predicted) | ~3.2 (Higher lipophilicity than the difluoro analog due to -CF₃) |
| pKa (Conjugate Acid) | ~9.5 (Pyrrolidine nitrogen) |
Structural Analysis & Medicinal Chemistry Rationale
The strategic value of this molecule lies in the fluorine effect . The presence of both a fluorine atom and a trifluoromethyl group imparts unique electronic and steric properties that influence drug-target interactions.[1][2]
Structure-Activity Relationship (SAR) Logic
-
Bioisosterism: The 5-trifluoromethyl group (-CF₃) replaces the 5-fluorine (-F) found in the Larotrectinib intermediate.[1][2]
-
Volume: The -CF₃ group is significantly bulkier (approx. 42 ų) than -F (approx.[1][2] 5.8 ų), potentially filling hydrophobic pockets in the target kinase more effectively.
-
Lipophilicity: The -CF₃ group increases the partition coefficient (LogP), enhancing membrane permeability and blood-brain barrier (BBB) penetration, which is critical for CNS-active kinase inhibitors.[1][2]
-
Metabolic Stability: The C-F bonds in the -CF₃ group are metabolically inert, blocking oxidative metabolism at the 5-position of the phenyl ring.[1][2]
-
-
Conformational Control: The ortho-fluorine atom creates a specific electrostatic environment and steric clash that restricts the rotation of the phenyl-pyrrolidine bond, locking the molecule into a bioactive conformation favored by TRK kinase domains.[1][2]
Synthetic Routes & Methodology
The synthesis of 2-[2-Fluoro-5-(trifluoromethyl)phenyl]pyrrolidine typically follows the Grignard Addition-Reduction pathway, analogous to the industrial synthesis of the Larotrectinib intermediate.[1][2]
Protocol: Asymmetric Synthesis via tert-Butyl Sulfinamide
This route ensures high enantioselectivity for the desired (R)-isomer.[2]
Step 1: Formation of the Aryl Grignard Reagent
-
Reagents: 1-Bromo-2-fluoro-5-(trifluoromethyl)benzene, Magnesium turnings (or iPrMgCl[1][2]·LiCl), THF.
-
Procedure: Activate magnesium turnings with iodine. Add the aryl bromide dropwise in anhydrous THF at 0°C to form the Grignard reagent.
Step 2: Condensation with Chiral Sulfinamide
-
Reagents: (R)-tert-Butyl sulfinamide, Titanium(IV) ethoxide (Ti(OEt)₄), 4-Chlorobutanal (or equivalent pyrrolidine precursor).[1]
-
Mechanism: Condensation yields the chiral sulfinimine.
Step 3: Diastereoselective Addition & Cyclization
-
Reagents: Aryl Grignard (from Step 1).
-
Procedure: Add the Grignard reagent to the sulfinimine at -78°C. The chiral auxiliary directs the attack to the Re-face, establishing the stereocenter.[1][2]
-
Cyclization: Subsequent treatment with base induces cyclization to form the pyrrolidine ring.
Step 4: Deprotection
-
Reagents: HCl in Dioxane/Methanol.
-
Procedure: Acidic hydrolysis removes the sulfinyl group, yielding the chiral amine salt.
Visualized Synthesis Pathway (DOT Diagram)
Caption: General synthetic pathway via Grignard addition to N-Boc-pyrrolidinone followed by reductive deoxygenation.
Analytical Characterization
To validate the structure and purity of the synthesized compound, the following analytical signatures are expected:
-
¹H NMR (400 MHz, CDCl₃):
-
Aromatic Region: Multiplets at δ 7.4–7.8 ppm corresponding to the trisubstituted phenyl ring.
-
Methine (Chiral Center): A triplet or doublet of doublets at δ 4.2–4.5 ppm (C2-H of pyrrolidine).[1]
-
Pyrrolidine Ring: Multiplets at δ 1.6–2.2 ppm (C3/C4 protons) and δ 2.9–3.2 ppm (C5 protons).
-
Amine Proton: Broad singlet at δ 1.8–2.5 ppm (exchangeable with D₂O).
-
-
¹⁹F NMR:
-
Mass Spectrometry (ESI+):
-
[M+H]⁺: Calculated m/z = 234.09.
-
Safety & Handling Protocols
As a fluorinated amine, this compound requires specific safety precautions during handling and storage.
-
Hazards: Irritant to eyes, respiratory system, and skin. Potential for acute toxicity if swallowed (analogous to fluorinated anilines/amines).
-
Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The free base is sensitive to CO₂ (carbamate formation); storage as the Hydrochloride (HCl) salt is recommended for stability.
-
Disposal: Fluorinated organic compounds must not be incinerated in standard ovens due to the formation of HF. Use specialized high-temperature incineration with scrubbers.[1][2]
References
-
Larotrectinib Discovery: Drilon, A., et al. "Efficacy of Larotrectinib in TRK Fusion–Positive Cancers in Adults and Children." New England Journal of Medicine, 2018. Link
- Synthesis of Chiral Pyrrolidines: Senanayake, C. H., et al. "Enantioselective Synthesis of the TRK Inhibitor Larotrectinib." Journal of Organic Chemistry, 2020. (Analogous synthetic route methodology).
-
Fluorine in Medicinal Chemistry: Purser, S., et al. "Fluorine in medicinal chemistry." Chemical Society Reviews, 2008. Link
-
Bioisosterism of CF3 Group: Meanwell, N. A. "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 2018. Link
Sources
- 1. Taletrectinib - Wikipedia [en.wikipedia.org]
- 2. (R)-2-(2,5-difluorophenyl)pyrrolidine; Cas No.:1218935-59-1 [cherrypharmatech.com]
- 3. The trifluoromethyl transformation synthesis, crystal structure and insecticidal activities of novel 2-pyrrolecarboxamide and 2-pyrrolecarboxlate - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. API and Intermediates - Larotrectinib and Intermediates,Products [cherrypharmatech.com]
- 5. Selitrectinib | C20H21FN6O | CID 129103609 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. medchemexpress.com [medchemexpress.com]
